5-(difluoromethyl)-3-phenyl-1H-pyrazole
Overview
Description
5-(Difluoromethyl)-3-phenyl-1H-pyrazole, also known as DFMPP, is a small molecule used in scientific research for a variety of applications. It is a heterocyclic compound with a unique structure and properties that make it an attractive tool for studying biochemical and physiological processes. DFMPP is a versatile compound that has been used in a variety of laboratory experiments, and has been found to have a number of potential applications in both the medical and scientific fields.
Scientific Research Applications
Synthesis and Chemical Properties
Pyrazole derivatives, including compounds structurally related to "5-(difluoromethyl)-3-phenyl-1H-pyrazole," are valuable scaffolds in organic synthesis. They serve as building blocks for developing heterocyclic compounds with applications ranging from dyes to pharmaceuticals. The unique reactivity of these compounds under mild conditions facilitates the generation of diverse heterocyclic compounds and dyes, showcasing their versatility in synthetic chemistry (Gomaa & Ali, 2020).
Biological and Pharmacological Applications
Pyrazole derivatives exhibit a wide range of biological and pharmacological activities. Their structural features, particularly the presence of a trifluoromethyl group on the pyrazole nucleus, have been associated with anti-inflammatory and antibacterial properties. These compounds are of significant interest in medicinal chemistry for exploring novel anti-inflammatory and antibacterial agents with minimal side effects (Kaur, Kumar, & Gupta, 2015).
Pyrazoline derivatives, closely related to pyrazoles, are known for their anticancer activity. The synthesis of pyrazoline derivatives has been a key focus of research due to their potent biological effects. These compounds have been studied for their application in anticancer therapy, highlighting the ongoing interest in pyrazoline-based moieties for cancer research (Ray et al., 2022).
Antimicrobial Properties
Pyrazoline derivatives are also recognized for their antimicrobial properties. Research has identified these compounds as potential antimicrobial agents, indicating their usefulness in addressing drug-resistant bacterial and fungal infections. This has opened avenues for the development of new antimicrobial drugs based on pyrazoline scaffolds (Jain & Singhal, 2020).
Future Directions
The future directions in the field of difluoromethylation involve the development of more efficient synthetic electrophilic fluorination processes through kinetic understanding . The precise site-selective installation of CF2H onto large biomolecules such as proteins is also an exciting area of research .
properties
IUPAC Name |
5-(difluoromethyl)-3-phenyl-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2/c11-10(12)9-6-8(13-14-9)7-4-2-1-3-5-7/h1-6,10H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLSJJOUDHYYMBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=C2)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20357942 |
Source
|
| Record name | 5-(Difluoromethyl)-3-phenyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20357942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
122980-86-3 |
Source
|
| Record name | 5-(Difluoromethyl)-3-phenyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20357942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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